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Compound of Interest

Compound Name: 6-Nitropyridin-2-amine

Cat. No.: B077802 Get Quote

Solubility Profile of 6-Nitropyridin-2-amine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 6-
Nitropyridin-2-amine. As of the compilation of this document, comprehensive quantitative

solubility data for 6-Nitropyridin-2-amine in a wide array of organic and inorganic solvents is

not extensively available in public literature. However, this guide furnishes a standardized

experimental protocol for determining the solubility of this compound, alongside qualitative

solubility information for structurally related molecules to provide a comparative context.

Physicochemical Properties of 6-Nitropyridin-2-
amine
A foundational understanding of the physicochemical properties of 6-Nitropyridin-2-amine is

essential for any solubility studies.
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Property Value Source

IUPAC Name 6-nitropyridin-2-amine [1]

Synonyms 2-Amino-6-nitropyridine [1]

CAS Number 14916-63-3 [1]

Molecular Formula C₅H₅N₃O₂ [2]

Molecular Weight 139.11 g/mol

Qualitative Solubility of Structurally Similar
Compounds
In the absence of specific data for 6-Nitropyridin-2-amine, the solubility of analogous

compounds can offer initial insights for solvent selection in experimental determinations.

Compound Solvent Solubility

2-Amino-6-chloro-3-

nitropyridine
Water Slightly soluble

Dimethyl Sulfoxide Soluble

Chloroform Soluble

2-Amino-6-methyl-3-

nitropyridine
Water Slightly soluble

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of 6-
Nitropyridin-2-amine, primarily based on the widely accepted isothermal shake-flask method.

3.1. Materials and Equipment

Solute: 6-Nitropyridin-2-amine (high purity)
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Solvents: A range of selected solvents (e.g., water, ethanol, methanol, acetone, acetonitrile,

dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF)) of analytical grade.

Equipment:

Analytical balance (±0.1 mg accuracy)

Thermostatic shaker or water bath with temperature control

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE or nylon)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

UV-Vis) or a UV-Vis spectrophotometer.

Volumetric flasks and pipettes

Vacuum oven or nitrogen evaporator

3.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of 6-Nitropyridin-2-amine to a known volume of the selected

solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37

°C).

Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 72 hours is

typically recommended.

Sample Withdrawal and Filtration:

After reaching equilibrium, allow the vials to stand undisturbed for at least 2 hours to allow

the solid particles to settle.
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Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

equilibrium temperature) syringe.

Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask.

This step is critical to remove any undissolved solute.

Quantification of Solute:

Gravimetric Method:

Accurately weigh the filtered solution.

Evaporate the solvent from the solution under a gentle stream of nitrogen or in a

vacuum oven at a temperature that will not cause degradation of the solute.

Once the solvent is completely removed, weigh the vial containing the dried residue.

The difference in weight provides the mass of the dissolved 6-Nitropyridin-2-amine.

Chromatographic/Spectroscopic Method (Recommended for higher accuracy):

Prepare a series of standard solutions of 6-Nitropyridin-2-amine of known

concentrations in the solvent of interest.

Generate a calibration curve by analyzing the standard solutions using HPLC or UV-Vis

spectrophotometry.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

concentration within the range of the calibration curve.

Analyze the diluted sample using the same method as the standards to determine its

concentration.

Calculation of Solubility:

Calculate the solubility in g/100 mL or mol/L using the determined mass or concentration

of the solute and the volume of the solvent used.

Visual Representations of Experimental Workflows
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The following diagrams illustrate the key steps in the experimental determination and analysis

of the solubility of 6-Nitropyridin-2-amine.

Preparation

Sampling

Quantification

Analysis & Results

Start

Add excess 6-Nitropyridin-2-amine to solvent

Equilibrate in thermostatic shaker

Allow solid to settle

Withdraw supernatant

Filter through 0.45 µm filter

Choose Quantification Method

Gravimetric Analysis Chromatographic/Spectroscopic Analysis

Calculate Solubility

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b077802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Caption: Chromatographic/Spectroscopic analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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